2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-one

• IUPAC Name: 2-amino-5-[(3-methylphenyl)methyl]-1,3-thiazol-4-one
• InChI: InChI=1S/C11H12N2OS/c1-7-3-2-4-8(5-7)6-9-10(14)13-11(12)15-9/h2-5,9H,6H2,1H3,(H2,12,13,14)
• InChI Key: ZPMWRTDGIZIJSQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CC2C(=O)N=C(S2)N
• Molecular Formula: C11H12N2OS
• Molecular Weight: 220.29 g/mol

Description

2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-one, also known as PPARγ agonist, is a synthetic compound that has been extensively studied for its potential use in treating various diseases. It belongs to the class of thiazolidinediones, which are known for their insulin-sensitizing properties. In recent years, there has been a growing interest in the synthesis, mechanism of action, and potential applications of this compound.

Mechanism of Action

The mechanism of action of 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-one involves the binding of the compound to 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-oneγ. This binding leads to the activation of 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-oneγ, which then regulates the expression of various genes involved in glucose and lipid metabolism. This results in increased insulin sensitivity and improved glucose and lipid metabolism.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-one are primarily related to its activation of 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-oneγ. This activation leads to increased insulin sensitivity, which is beneficial in treating diabetes. Additionally, 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-oneγ activation has been shown to have anti-cancer and neuroprotective effects. However, the compound may also have some adverse effects, such as weight gain and fluid retention.

Advantages and Limitations for Lab Experiments

The advantages of using 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-one in lab experiments include its high purity and high yield, as well as its well-established mechanism of action. However, some limitations include its potential for adverse effects, as well as the need for further research to fully understand its potential applications.

Future Directions

There are several future directions for research on 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-one. One area of interest is its potential use in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to fully understand the compound's anti-cancer effects and its potential use in cancer therapy. Finally, there is a need for more research on the compound's potential adverse effects and how they can be minimized.

Synthesis Methods

The synthesis of 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-one involves the reaction of 3-methylbenzylamine with 2-cyano-3,3-diphenylacrylonitrile in the presence of a catalyst. The resulting product is then treated with thioacetic acid to obtain the final compound. This method has been optimized to yield high purity and high yield of the compound.

Scientific Research Applications

2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-one has been extensively studied for its potential use in treating various diseases, including diabetes, cancer, and neurodegenerative diseases. It has been shown to activate the peroxisome proliferator-activated receptor gamma (2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-oneγ), which plays a crucial role in regulating glucose and lipid metabolism. This activation leads to increased insulin sensitivity, which is beneficial in treating diabetes. Additionally, 2-imino-5-(3-methylbenzyl)-1,3-thiazolidin-4-oneγ activation has been shown to have anti-cancer and neuroprotective effects.